Cas no 197365-59-6 (1H-Pyrrole,1-(4-penten-1-yl)-)

• Product Name: 1H-Pyrrole,1-(4-penten-1-yl)-
• CAS No: 197365-59-6
• MF: C₉H₁₃N
• MW: 135.206222295761
• CID: 117120
• Update Time: 2024-01-24

1H-Pyrrole,1-(4-penten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,1-(4-penten-1-yl)-
• 1H-Pyrrole,1-(4-pentenyl)-(9CI)
• N-(4-pentenyl)pyrrole
• 1H-Pyrrole, 1-(4-penten-1-yl)-
• 1-(pent-4-en-1-yl)-1H-pyrrole

• Inchi： 1S/C9H13N/c1-2-3-4-7-10-8-5-6-9-10/h2,5-6,8-9H,1,3-4,7H2
• InChI Key： STBRPFOWRLCTPT-UHFFFAOYSA-N
• SMILES： N1(CCCC=C)C=CC=C1

Computed Properties

• Exact Mass: 135.10489
• Monoisotopic Mass: 135.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9A^2

Experimental Properties

• PSA: 4.93
• LogP: 2.45430